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Compound of Interest

Compound Name: Normeperidine-D4.HCl

Cat. No.: B10779064 Get Quote

Technical Guide: Normeperidine-D4.HCl Certified
Reference Material
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Normeperidine-D4.HCl certified

reference material (CRM), its commercial suppliers, and its application in quantitative analysis.

This guide is intended for researchers, scientists, and professionals in drug development,

clinical toxicology, and forensic analysis.

Introduction
Normeperidine is the primary and toxic metabolite of the synthetic opioid meperidine

(pethidine). Accurate quantification of normeperidine is crucial in clinical and forensic settings

to monitor meperidine metabolism, assess toxicity, and investigate potential drug abuse. The

use of a stable isotope-labeled internal standard, such as Normeperidine-D4.HCl, is the gold

standard for quantitative analysis by mass spectrometry. The deuterium-labeled standard co-

elutes with the unlabeled analyte and exhibits similar ionization efficiency, allowing for

correction of matrix effects and variations in sample preparation and instrument response,

thereby ensuring high accuracy and precision.
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Commercial Suppliers of Normeperidine-D4.HCl
CRM
Several reputable suppliers offer Normeperidine-D4.HCl as a certified reference material.

These CRMs are manufactured and tested under stringent quality control systems, often

accredited to ISO 17034 and ISO/IEC 17025, ensuring their suitability for use in regulated

environments.

Key Suppliers:

Cerilliant (a brand of MilliporeSigma)

Cayman Chemical

LGC Standards

Lipomed

These suppliers typically provide the CRM as a solution in a certified concentration (e.g., 100

µg/mL or 1.0 mg/mL in methanol) or as a neat (solid) material.[1][2][3]

Data Presentation
The quantitative data for a specific lot of Normeperidine-D4.HCl CRM is provided in the

Certificate of Analysis (CoA) from the supplier. Researchers should always refer to the lot-

specific CoA for the most accurate information. Below is a summary of typical data provided.
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Parameter Typical Specification Supplier Examples

Product Name Normeperidine-D4.HCl
Cerilliant, Cayman Chemical,

LGC Standards

CAS Number
2749394-90-7 (for the

hydrochloride salt)
All suppliers

Molecular Formula C₁₄H₁₅D₄NO₂ · HCl All suppliers

Concentration
100 µg/mL or 1.0 mg/mL (for

solutions)
Cerilliant, LGC Standards

Solvent Methanol Cerilliant, LGC Standards

Purity (Chemical) ≥98% Cayman Chemical

Isotopic Enrichment Typically ≥99% for D4
Value to be obtained from lot-

specific CoA

Certified Concentration

Stated value ± uncertainty

(e.g., 1.000 mg/mL ± 0.005

mg/mL)

Value to be obtained from lot-

specific CoA

Accreditation ISO 17034, ISO/IEC 17025
Cerilliant, Cayman Chemical,

LGC Standards

Experimental Protocols
The following is a generalized experimental protocol for the quantification of normeperidine in a

biological matrix (e.g., urine or blood) using Normeperidine-D4.HCl as an internal standard

with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation
The choice of sample preparation method depends on the biological matrix and the required

limit of quantification.

a) For Urine Samples (Dilute-and-Shoot):

Thaw urine samples to room temperature and vortex to ensure homogeneity.
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Centrifuge the samples at 10,000 x g for 10 minutes to pellet any particulate matter.

In a clean microcentrifuge tube, combine 100 µL of the urine supernatant with 900 µL of a

working solution of Normeperidine-D4.HCl (e.g., 100 ng/mL in 50:50 methanol:water).

Vortex the mixture thoroughly.

Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

b) For Blood/Plasma/Serum Samples (Protein Precipitation):

Pipette 100 µL of blood, plasma, or serum into a microcentrifuge tube.

Add 20 µL of the Normeperidine-D4.HCl internal standard working solution.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95%

mobile phase A, 5% mobile phase B).

Transfer to an autosampler vial for analysis.

LC-MS/MS Analysis
a) Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is commonly

used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes,

hold, and then return to initial conditions for re-equilibration.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 - 10 µL.

b) Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Normeperidine: Precursor ion (Q1) m/z 234.1 → Product ion (Q3) m/z 160.1

Normeperidine-D4: Precursor ion (Q1) m/z 238.1 → Product ion (Q3) m/z 164.1

Instrument Parameters: Dwell time, collision energy, and other source parameters should be

optimized for the specific instrument being used.

Data Analysis and Quantification
Generate a calibration curve by analyzing a series of calibration standards of known

normeperidine concentrations, each spiked with a constant concentration of Normeperidine-
D4.HCl.

Plot the ratio of the peak area of normeperidine to the peak area of Normeperidine-D4.HCl
against the concentration of normeperidine.

Perform a linear regression analysis to obtain the equation of the line.

For unknown samples, calculate the peak area ratio and use the regression equation to

determine the concentration of normeperidine.
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Mandatory Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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